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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of (S)-Dexfadrostat (also known
as dexfadrostat phosphate), a novel and selective inhibitor of aldosterone synthase
(CYP11B2), for the treatment of primary aldosteronism. This document includes a summary of
its mechanism of action, clinical efficacy from Phase 2 trials, and detailed protocols for
preclinical and clinical evaluation.

Introduction to (S)-Dexfadrostat

(S)-Dexfadrostat is a potent, orally active small molecule that selectively inhibits aldosterone
synthase, the key enzyme responsible for the synthesis of aldosterone in the adrenal glands.[1]
By targeting the final steps of aldosterone biosynthesis, (S)-Dexfadrostat directly addresses
the root cause of primary aldosteronism, a condition characterized by excessive and
autonomous aldosterone production, which leads to hypertension, hypokalemia, and an
increased risk of cardiovascular events.[1][2]
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Mechanism of Action

(S)-Dexfadrostat is the dextro-rotatory stereoisomer of fadrozole and exhibits high selectivity
for CYP11B2 over the closely related 113-hydroxylase (CYP11B1), the enzyme responsible for
cortisol synthesis.[2] This selectivity minimizes the risk of off-target effects on the hypothalamic-
pituitary-adrenal axis.[3] The inhibition of CYP11B2 leads to a dose-dependent reduction in
plasma and urinary aldosterone levels, an increase in plasma renin activity, and a subsequent
decrease in the aldosterone-to-renin ratio (ARR), a key diagnostic marker for primary

aldosteronism.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b10820026?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/374603535_Structural_and_Clinical_Characterization_of_CYP11B2_Inhibition_by_Dexfadrostat_Phosphate
https://pubmed.ncbi.nlm.nih.gov/37827219/
https://pubmed.ncbi.nlm.nih.gov/37827219/
https://pubmed.ncbi.nlm.nih.gov/36914591/
https://pubmed.ncbi.nlm.nih.gov/36914591/
https://www.researchgate.net/publication/369226297_CYP11B2_inhibitor_dexfadrostat_phosphate_suppresses_the_aldosterone-to-renin_ratio_an_indicator_of_sodium_retention_in_healthy_volunteers
https://www.benchchem.com/product/b10820026/docs#application-notes-and-protocols-for-s-dexfadrostat-in-primary-aldosteronism-research
https://www.benchchem.com/product/b10820026/docs#application-notes-and-protocols-for-s-dexfadrostat-in-primary-aldosteronism-research
https://www.benchchem.com/product/b10820026/docs#application-notes-and-protocols-for-s-dexfadrostat-in-primary-aldosteronism-research
https://www.benchchem.com/product/b10820026/docs#application-notes-and-protocols-for-s-dexfadrostat-in-primary-aldosteronism-research
https://www.benchchem.com/product/b10820026?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10820026?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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